Cas no 68695-51-2 (BENZENEMETHANAMINE, 4-BROMO-N-PHENYL-)

• Product Name: BENZENEMETHANAMINE, 4-BROMO-N-PHENYL-
• CAS No: 68695-51-2
• MF: C₁₃H₁₂BrN
• MW: 262.145082473755
• MDL: MFCD11058298
• CID: 3373511
• PubChem ID: 12452126
• Update Time: 2025-05-21

BENZENEMETHANAMINE, 4-BROMO-N-PHENYL- Chemical and Physical Properties

Names and Identifiers

• BENZENEMETHANAMINE, 4-BROMO-N-PHENYL-
• EN300-167350
• SCHEMBL3181376
• CS-0265920
• (4-bromophenyl) methyl aniline
• N-[(4-BROMOPHENYL)METHYL]ANILINE
• (4-bromophenyl)methyl aniline
• AKOS000222955
• (4-bromo-phenyl)methyl-aniline
• MFCD11058298
• 68695-51-2
• N-(4-Bromobenzyl)aniline
• UFSVSYSCODIMCX-UHFFFAOYSA-N

• MDL： MFCD11058298
• Inchi： 1S/C13H12BrN/c14-12-8-6-11(7-9-12)10-15-13-4-2-1-3-5-13/h1-9,15H,10H2
• InChI Key： UFSVSYSCODIMCX-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNC1C=CC=CC=1

Computed Properties

• Exact Mass: 261.01531Da
• Monoisotopic Mass: 261.01531Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12Ų

Additional information on BENZENEMETHANAMINE, 4-BROMO-N-PHENYL-

Recent Advances in the Study of BENZENEMETHANAMINE, 4-BROMO-N-PHENYL- (CAS: 68695-51-2) in Chemical Biology and Pharmaceutical Research

BENZENEMETHANAMINE, 4-BROMO-N-PHENYL- (CAS: 68695-51-2) is a brominated aromatic amine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its unique bromine substitution on the benzene ring, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its role in modulating protein-protein interactions, enzyme inhibition, and as a scaffold for designing novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the use of BENZENEMETHANAMINE, 4-BROMO-N-PHENYL- as a key building block in the synthesis of small-molecule inhibitors targeting the PD-1/PD-L1 immune checkpoint pathway. The researchers demonstrated that derivatives of this compound exhibited potent binding affinity to PD-L1, with IC50 values in the low micromolar range. These findings suggest its potential utility in developing immunotherapies for cancer treatment.

In the field of neurodegenerative diseases, a recent preprint on bioRxiv highlighted the neuroprotective effects of 4-BROMO-N-PHENYL-BENZENEMETHANAMINE derivatives. The study revealed that these compounds could attenuate oxidative stress and reduce amyloid-beta aggregation in neuronal cell cultures, making them promising candidates for Alzheimer's disease drug development. The researchers employed molecular docking simulations to elucidate the interaction between these derivatives and key proteins involved in neurodegeneration.

From a chemical biology perspective, advances in synthetic methodology have enabled more efficient production of BENZENEMETHANAMINE, 4-BROMO-N-PHENYL- derivatives. A 2024 paper in Organic Letters described a novel palladium-catalyzed cross-coupling approach that significantly improves the yield and purity of these compounds while reducing reaction times. This methodological innovation is expected to facilitate broader exploration of this chemical space in drug discovery programs.

The safety profile and pharmacokinetic properties of BENZENEMETHANAMINE, 4-BROMO-N-PHENYL- derivatives have also been the subject of recent investigation. A comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) analysis published in Chemical Research in Toxicology provided valuable insights into the metabolic stability and potential toxicity concerns associated with this class of compounds, guiding future structural optimization efforts.

Looking forward, the unique chemical properties of BENZENEMETHANAMINE, 4-BROMO-N-PHENYL- (CAS: 68695-51-2) position it as a valuable tool in chemical biology and a promising starting point for pharmaceutical development. Ongoing research is exploring its applications in targeted protein degradation, allosteric modulator design, and as a fluorescent probe for biological imaging. The compound's versatility and the recent methodological advances in its derivatization suggest it will remain an important focus of research in the coming years.